Cas no 1806650-38-3 (2-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1806650-38-3
• MF: C₁₁H₁₀BrF₃OS₂
• MW: 359.225710391998
• CID: 4971731
• Update Time: 2025-05-22

2-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H10BrF3OS2/c1-6(12)10(16)7-3-8(17-2)5-9(4-7)18-11(13,14)15/h3-6H,1-2H3
• InChI Key： ZVPAMOVZJOROQB-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(C=1)SC(F)(F)F)SC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 5
• Topological Polar Surface Area: 67.7

Additional information on 2-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806650-38-3)

2-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1806650-38-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a bromo-substituted propanone backbone with methylthio and trifluoromethylthio functional groups, offering distinct reactivity for synthetic applications. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly for targeting enzyme inhibition and modulating biological pathways.

The compound’s trifluoromethylthio group (-SCF3) is a notable highlight, as this moiety is prized in modern medicinal chemistry for enhancing metabolic stability and lipophilicity. Recent studies suggest that SCF3-containing compounds exhibit improved bioavailability, making CAS 1806650-38-3 a candidate for optimizing lead molecules. Additionally, the methylthio (-SMe) group contributes to electron-rich aromatic systems, facilitating selective cross-coupling reactions—a topic frequently searched in AI-driven synthesis planning tools.

In agrochemical applications, 2-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one has been investigated for its role in developing novel pesticides. The trifluoromethylthio moiety’s resistance to degradation aligns with industry demands for longer-lasting crop protection agents. This aligns with trending searches like “sustainable agrochemicals” and “fluorine in pest control,” reflecting global interest in environmentally friendly solutions.

Synthetic accessibility is another key advantage. The compound’s bromo-ketone functionality allows for nucleophilic substitutions, enabling diversification into heterocycles or chiral intermediates—an area often queried in computational chemistry forums. Laboratories leveraging automated synthesis platforms may find this compound valuable for high-throughput screening, given its compatibility with modern flow chemistry techniques.

From a commercial perspective, suppliers of CAS 1806650-38-3 emphasize its >95% purity, catering to stringent regulatory requirements in pharmaceutical R&D. Analytical data (HPLC, NMR) confirms its stability under inert conditions, addressing common user concerns about storage of sulfur-containing compounds. This reliability supports its adoption in scalable processes, a frequent topic in process chemistry discussions.

Emerging trends also link trifluoromethylthio derivatives to materials science, where their electron-withdrawing properties are exploited in organic electronics. While 1806650-38-3 is primarily researched for biological applications, its potential in conductive polymers or OLED materials remains underexplored—a niche that could attract interdisciplinary collaboration.

In summary, 2-Bromo-1-(3-(methylthio)-5-(trifluoromethylthio)phenyl)propan-1-one exemplifies innovation at the intersection of synthetic chemistry and applied sciences. Its dual sulfur-based functionalities and fluorine integration position it as a versatile tool for researchers addressing challenges in drug design, sustainable agriculture, and beyond. As AI-assisted molecular design grows, compounds like this will likely see expanded utility in data-driven discovery pipelines.